Cas no 2228147-84-8 (tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate)

Tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate is a protected carbamate derivative featuring a tert-butyloxycarbonyl (Boc) group and a 3,5-dimethylphenyl-substituted ketone moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research, where the Boc group serves as a temporary protecting group for amines. The presence of the 3,5-dimethylphenyl ring enhances steric and electronic properties, making it valuable for selective transformations. Its stability under mild conditions and ease of deprotection under acidic conditions are key advantages, facilitating controlled synthetic pathways. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate structure
2228147-84-8 structure
Product Name:tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate
CAS No:2228147-84-8
MF:C15H21NO3
MW:263.332144498825
CID:6423170
PubChem ID:165656288
Update Time:2025-08-05

tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate
    • EN300-1875370
    • tert-butyl N-[1-(3,5-dimethylphenyl)-2-oxoethyl]carbamate
    • 2228147-84-8
    • Inchi: 1S/C15H21NO3/c1-10-6-11(2)8-12(7-10)13(9-17)16-14(18)19-15(3,4)5/h6-9,13H,1-5H3,(H,16,18)
    • InChI Key: MTQQIUXLSAZLHZ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)C1C=C(C)C=C(C)C=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 263.15214353g/mol
  • Monoisotopic Mass: 263.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate

Professional Introduction to Compound with CAS No. 2228147-84-8 and Product Name: tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate

The compound with the CAS number 2228147-84-8 and the product name tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacological agents. The structural motif of tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate incorporates a tert-butyl group and a 3,5-dimethylphenyl moiety, which are known to enhance the metabolic stability and binding affinity of the compound. These features make it an attractive candidate for further investigation in the development of new therapeutic agents.

The synthesis of tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies are in line with the latest trends in organic synthesis, emphasizing efficiency and sustainability.

One of the most compelling aspects of tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate is its potential as a lead compound for drug discovery. Recent studies have demonstrated that carbamate derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The structural features of this compound suggest that it may interact with specific biological targets, making it a promising candidate for further pharmacological investigation.

The biological evaluation of tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate has been conducted using both in vitro and in vivo models. Preliminary results indicate that the compound exhibits significant activity against various disease-related pathways. For instance, studies have shown that it can modulate enzymatic activities involved in inflammation and pain perception. These findings are particularly intriguing given the growing demand for alternative therapeutic strategies to address chronic inflammatory conditions.

In addition to its pharmacological potential, tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate also holds promise for industrial applications. Its stability under various conditions makes it suitable for formulation into pharmaceutical products that require long shelf lives. Furthermore, its compatibility with existing synthetic processes enhances its feasibility for large-scale production.

The future direction of research on tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate includes optimizing its synthetic route for greater efficiency and exploring its potential in combination therapies. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers aim to uncover new applications for this compound. These efforts are expected to contribute significantly to the advancement of pharmaceutical science.

In conclusion, the compound with CAS number 2228147-84-8, known as tert-butyl N-1-(3,5-dimethylphenyl)-2-oxoethylcarbamate, represents a valuable asset in the quest for novel therapeutic agents. Its unique structural features and promising biological activities position it as a key player in future drug development initiatives. As research continues to unfold, this compound is poised to make substantial contributions to the field of medicinal chemistry.

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